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Compound of Interest

Compound Name: NSC117079

Cat. No.: B2657332 Get Quote

Technical Support Center: NSC117079
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term stability of the PHLPP inhibitor,

NSC117079, in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing NSC117079?

For long-term storage, it is advisable to store NSC117079 as a solid at -20°C or -80°C,

protected from light and moisture. For short-term use, a stock solution in high-purity, anhydrous

DMSO can be prepared and stored at -80°C.

Q2: How long can I store NSC117079 in a DMSO stock solution?

While specific long-term stability data for NSC117079 in a pure DMSO stock solution is not

extensively published, general studies on small molecule stability in DMSO suggest that many

compounds remain stable for months to years when stored properly. For optimal results, it is

highly recommended to prepare single-use aliquots to minimize freeze-thaw cycles and

exposure to atmospheric moisture.[1][2] One study found that for a large set of compounds

stored at room temperature in DMSO, the probability of observing the compound was 92% after

3 months, 83% after 6 months, and 52% after 1 year.[3][4] Another study demonstrated that

85% of compounds in a DMSO/water (90/10) mixture were stable for a 2-year period at 4°C.[4]

Q3: Is NSC117079 stable in cell culture medium?
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Yes, NSC117079 has been shown to be highly stable in in vitro experimental conditions. No

hydrolysis, oxidation, or other degradation was observed when 8 μM of NSC117079 was

incubated in culture medium (DMEM supplemented with 10% FBS) for 72 hours at 37°C. The

compound was also found to be stable in mouse plasma under the same conditions.

Q4: What are the signs of NSC117079 degradation in a DMSO stock solution?

Signs of degradation can include a visible change in the color of the solution, the appearance

of precipitate upon thawing, or a decrease in its biological activity. To definitively assess

degradation, analytical methods such as High-Performance Liquid Chromatography (HPLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS) are recommended.

Q5: How many freeze-thaw cycles can an NSC117079 DMSO solution tolerate?

To maintain the integrity of the compound, it is crucial to minimize freeze-thaw cycles. Each

cycle increases the risk of degradation and the introduction of water from atmospheric

condensation, which can compromise stability. It is highly recommended to aliquot the stock

solution into single-use volumes. A study on a diverse set of compounds in DMSO showed no

significant loss after 11 freeze-thaw cycles when frozen at -15°C and thawed under a nitrogen

atmosphere at 25°C.

Troubleshooting Guides
Issue: Reduced or Inconsistent Biological Activity in Assays
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Potential Cause Recommended Action

Compound Degradation

Prepare a fresh stock solution of NSC117079

from solid material. If the issue persists,

consider re-qualifying the purity and

concentration of your stock solution using an

analytical method like HPLC or LC-MS.

Improper Storage

Ensure your DMSO stock solutions are stored at

-80°C in tightly sealed, single-use aliquots. Use

anhydrous DMSO to prepare your stock

solutions to minimize water content.

Multiple Freeze-Thaw Cycles

Discard stock solutions that have undergone

numerous freeze-thaw cycles and prepare new

single-use aliquots.

Precipitation upon Dilution

Before use, ensure the compound is fully

redissolved after thawing by vortexing. When

diluting into aqueous solutions, do so dropwise

while vortexing to prevent precipitation.

Experimental Protocols
Protocol 1: Assessment of NSC117079 Stability in Cell
Culture Medium
This protocol is based on the methodology used to determine the stability of NSC117079 in

vitro.

1. Preparation of NSC117079 Solution:

Prepare a stock solution of NSC117079 in anhydrous DMSO.

Add 8 μM of NSC117079 to the desired volume of culture medium (e.g., DMEM

supplemented with 10% FBS) or mouse plasma.

2. Incubation:
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Incubate the samples in triplicate at 37°C.

3. Sample Collection:

Collect samples at various time points, for example: 5, 15, and 30 minutes, and 1, 2, 4, 8, 12,

24, 48, and 72 hours.

4. Analysis:

Measure the concentration of NSC117079 in the collected samples using Liquid

Chromatography-Mass Spectrometry (LC-MS).

Protocol 2: General Protocol for Assessing Long-Term
Stability of a Compound in DMSO
1. Preparation of Stock Solution:

Dissolve the compound in anhydrous DMSO to the desired concentration (e.g., 10 mM).

Dispense the stock solution into multiple small-volume, single-use aliquots in tightly sealed

amber vials.

2. Storage:

Store the aliquots at different temperatures to be tested (e.g., -80°C, -20°C, 4°C, and room

temperature).

3. Analysis at Time Points:

At designated time points (e.g., 0, 1, 3, 6, and 12 months), retrieve one aliquot from each

storage temperature.

Thaw the sample and prepare it for analysis.

Analyze the purity and concentration of the compound using a suitable analytical method like

HPLC or LC-MS and compare it to the initial "Time 0" analysis.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b2657332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2657332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Table 1: Stability of NSC117079 in In Vitro Conditions

Condition Concentration Temperature Duration
Stability

Outcome

Culture Medium

(DMEM + 10%

FBS)

8 μM 37°C 72 hours

Highly stable; no

hydrolysis,

oxidation, or

other

degradation

observed.

Mouse Plasma 8 μM 37°C 72 hours Highly stable.

Table 2: General Stability of Small Molecules in DMSO Under Various Conditions
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Factor Condition General Observation Reference

Storage Temperature Room Temperature

Probability of

observing the

compound was 92%

after 3 months, 83%

after 6 months, and

52% after 1 year.

4°C (in DMSO/water

90/10)

85% of compounds

were stable for 2

years.

40°C

Most compounds are

stable for 15 weeks in

an accelerated study.

Freeze-Thaw Cycles
11 cycles (-15°C to

25°C)

No significant

compound loss was

observed for a diverse

set of compounds.

Water Content
Wet DMSO (e.g.,

DMSO/water 90/10)

Can lead to

degradation of

susceptible

compounds, although

many remain stable.

Container Material
Glass vs.

Polypropylene

No significant

difference in

compound recovery

was found over 5

months at room

temperature.

Signaling Pathway
NSC117079 is an inhibitor of the PH domain and leucine-rich repeat protein phosphatase

(PHLPP). PHLPP acts as a negative regulator of the PI3K/Akt signaling pathway by
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dephosphorylating and inactivating key kinases such as Akt and Protein Kinase C (PKC). By

inhibiting PHLPP, NSC117079 promotes the phosphorylation and activation of these kinases,

leading to enhanced cell survival and proliferation.
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Caption: PHLPP Signaling Pathway and the Action of NSC117079.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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